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Compound of Interest

Compound Name: JT010

Cat. No.: B1673095 Get Quote

Application Notes and Protocols: JT010
For Research Use Only. Not for use in diagnostic procedures.

Introduction
JT010 is a potent and selective agonist for the Transient Receptor Potential Ankyrin 1 (TRPA1)

channel.[1][2][3] As a non-selective cation channel, TRPA1 is involved in various physiological

and pathological processes, including pain sensation, inflammation, and respiratory functions.

[4][5] JT010 activates the TRPA1 channel by covalently binding to the Cys621 residue. Notably,

JT010 exhibits species-specific activity, potently activating human TRPA1 while showing

significantly weaker activation of mouse TRPA1. These application notes provide guidelines for

the dosage and administration of JT010 in preclinical research settings.
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Parameter Cell Line/System Value Reference

EC₅₀
Human TRPA1

(hTRPA1)
0.65 nM

EC₅₀

(electrophysiology)

Human TRPA1

(hTRPA1)
~7.6 nM

Effective

Concentration

HEK cells expressing

hTRPA1 (Ca²⁺

response)

0.3 - 100 nM

Effective

Concentration

Human fibroblast-like

synoviocytes
Activates TRPA1

Effective

Concentration

Human CD4⁺ T

lymphocytes

(inhibitory)

> 2 µM

Effective

Concentration

Mouse TRPA1

(mTRPA1)
Weak activation

Selectivity

TRPV1, TRPV3,

TRPV4, TRPM2,

TRPM8, TRPC5

EC₅₀ > 1 µM

In Vivo Administration of JT010
Species Dosage

Administrat
ion Route

Model
Observed
Effect

Reference

Rat (male) 0.4 mg/kg
Intravenous

(i.v.)

Myocardial

infarction

Small

opposing

effects on

infarct size

Human Not specified Injection
Pain

sensation

Induced pain

(EC₅₀ of 0.31

µM)
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Solubility and Stock Solution Preparation
Solvent Concentration Notes Reference

DMSO
71 mg/mL (200.08

mM)

Use fresh DMSO as

moisture can reduce

solubility.

10% DMSO + 90%

(20% SBE-β-CD in

Saline)

≥ 2.5 mg/mL (7.05

mM)

Prepare a clear stock

in DMSO first, then

add co-solvents.

10% DMSO + 90%

Corn Oil

≥ 2.5 mg/mL (7.05

mM)

Prepare a clear stock

in DMSO first, then

add co-solvents.

Storage: Stock solutions should be stored at -20°C for up to one month or at -80°C for up to six

months. For in vivo experiments, it is recommended to prepare fresh working solutions daily.

Experimental Protocols
Protocol 1: In Vitro Calcium Influx Assay in HEK293
Cells Expressing hTRPA1
This protocol describes how to measure the activation of human TRPA1 (hTRPA1) by JT010
using a fluorescent calcium indicator in a cell-based assay.

Materials:

HEK293 cells stably expressing hTRPA1

Culture medium (e.g., DMEM with 10% FBS)

JT010

DMSO (for stock solution)

Calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM)

Pluronic F-127
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HEPES-buffered saline (HBS)

96-well black, clear-bottom plates

Fluorescence plate reader with kinetic reading capabilities

Procedure:

Cell Plating: Seed the HEK293-hTRPA1 cells into a 96-well plate at an appropriate density to

achieve a confluent monolayer on the day of the experiment.

Dye Loading:

Prepare a loading buffer containing the calcium-sensitive dye (e.g., 2 µM Fluo-4 AM) and

Pluronic F-127 (0.02%) in HBS.

Remove the culture medium from the wells and wash once with HBS.

Add the loading buffer to each well and incubate for 60 minutes at 37°C.

Compound Preparation:

Prepare a stock solution of JT010 in DMSO.

Perform serial dilutions of JT010 in HBS to achieve the desired final concentrations (e.g.,

0.1 nM to 100 nM).

Fluorescence Measurement:

After incubation, wash the cells with HBS to remove excess dye.

Add fresh HBS to each well.

Place the plate in a fluorescence plate reader and record a baseline fluorescence reading.

Add the JT010 dilutions to the respective wells.

Immediately begin kinetic measurement of fluorescence intensity for a defined period

(e.g., 5-10 minutes).
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Data Analysis:

The change in fluorescence intensity corresponds to the change in intracellular calcium

concentration.

Calculate the response over baseline for each concentration.

Plot the concentration-response curve and calculate the EC₅₀ value.
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Caption: Mechanism of TRPA1 channel activation by JT010 leading to pain sensation.
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In Vitro Calcium Influx Assay Workflow
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Caption: Experimental workflow for the in vitro calcium influx assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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